Cas no 106224-72-0 (Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester)
![Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester structure](https://www.kuujia.com/scimg/cas/106224-72-0x500.png)
106224-72-0 structure
Product name:Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester
CAS No:106224-72-0
MF:C26H26N2O6
MW:462.494447231293
CID:1176498
Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester
- Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl 6-ethyl ester
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- Inchi: 1S/C26H26N2O6/c1-4-7-12-34-25(30)17-13-18-19(14-20(17)32-5-2)27-22-15-10-8-9-11-16(15)24(29)21(23(22)28-18)26(31)33-6-3/h8-11,13-14,29H,4-7,12H2,1-3H3
- InChI Key: URSYYDOKGZONQB-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1C(O)=C(C(OCC)=O)C1C2=NC2C(=CC(C(OCCCC)=O)=C(OCC)C=2)N=1
Computed Properties
- Exact Mass: 462.17918
Experimental Properties
- Density: 1.288±0.06 g/cm3(Predicted)
- Melting Point: 122.5-123.5 °C
- Boiling Point: 649.7±50.0 °C(Predicted)
- PSA: 107.84
- pka: 6.97±0.30(Predicted)
Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester Related Literature
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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Majid Beidaghi,Yury Gogotsi Energy Environ. Sci., 2014,7, 867-884
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Joshua D. McGraw,Nicholas M. Jago,Kari Dalnoki-Veress Soft Matter, 2011,7, 7832-7838
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5. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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